Cas no 24426-38-8 (Piperazine,1-ethyl-4-(1-methylethyl)-)

Piperazine,1-ethyl-4-(1-methylethyl)- structure
24426-38-8 structure
Product Name:Piperazine,1-ethyl-4-(1-methylethyl)-
CAS No:24426-38-8
MF:C9H20N2
MW:156.268502235413
CID:240626
PubChem ID:22218492
Update Time:2025-04-19

Piperazine,1-ethyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-ethyl-4-(1-methylethyl)-
    • Piperazine,1-ethyl-4-isopropyl- (8CI)
    • 1-ethyl-4-propan-2-ylpiperazine
    • 3-METHYL-1-(1-METHYLBUTYL)PIPERAZINE
    • 1-Ethyl-4-(propan-2-yl)piperazine
    • 24426-38-8
    • SCHEMBL684100
    • DTXSID10623481
    • Inchi: 1S/C9H20N2/c1-4-10-5-7-11(8-6-10)9(2)3/h9H,4-8H2,1-3H3
    • InChI Key: ZGCRQXUDXPSKNV-UHFFFAOYSA-N
    • SMILES: N1(C(C)C)CCN(CC)CC1

Computed Properties

  • Exact Mass: 156.1628
  • Monoisotopic Mass: 156.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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